N-[11-({7-(3,5-difluoropyridin-2-yl)-2-methyl-10-[(methylsulfonyl)methyl]-3-oxo-3,4,6,7-tetrahydro-2H-2,4,7-triazadibenzo[cd,f]azulene-9-carbonyl}amino)undecanoyl]-3-methyl-L-valyl-(4R)-4-hydroxy-N-{[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl}-L-prolinamide

• IUPAC Name: 8-(3,5-difluoropyridin-2-yl)-N-[11-[[(2S)-1-[(2S,4R)-4-hydroxy-2-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methylcarbamoyl]pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]amino]-11-oxoundecyl]-15-methyl-4-(methylsulfonylmethyl)-14-oxo-8,12,15-triazatetracyclo[8.6.1.02,7.013,17]heptadeca-1(16),2(7),3,5,10,13(17)-hexaene-5-carboxamide
• InChI: InChI=1S/C56H67F2N9O8S2/c1-33-49(76-32-63-33)35-18-16-34(17-19-35)25-62-53(71)45-23-39(68)29-67(45)55(73)50(56(2,3)4)64-46(69)15-13-11-9-7-8-10-12-14-20-59-52(70)40-24-44-41(21-36(40)31-77(6,74)75)42-30-65(5)54(72)48-47(42)37(26-60-48)28-66(44)51-43(58)22-38(57)27-61-51/h16-19,21-22,24,26-27,30,32,39,45,50,60,68H,7-15,20,23,25,28-29,31H2,1-6H3,(H,59,70)(H,62,71)(H,64,69)/t39-,45+,50-/m1/s1
• InChI Key: VTPSYVSGGUUAFN-GDNJTPAESA-N
• Canonical SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)CCCCCCCCCCNC(=O)C4=CC5=C(C=C4CS(=O)(=O)C)C6=CN(C(=O)C7=C6C(=CN7)CN5C8=C(C=C(C=N8)F)F)C)O
• Isomeric SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)[C@@H]3C[C@H](CN3C(=O)[C@H](C(C)(C)C)NC(=O)CCCCCCCCCCNC(=O)C4=CC5=C(C=C4CS(=O)(=O)C)C6=CN(C(=O)C7=C6C(=CN7)CN5C8=C(C=C(C=N8)F)F)C)O
• Molecular Formula: C56H67F2N9O8S2
• Molecular Weight: 1096.3 g/mol

Description

N-[11-({7-(3,5-difluoropyridin-2-yl)-2-methyl-10-[(methylsulfonyl)methyl]-3-oxo-3,4,6,7-tetrahydro-2H-2,4,7-triazadibenzo[cd,f]azulene-9-carbonyl}amino)undecanoyl]-3-methyl-L-valyl-(4R)-4-hydroxy-N-{[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl}-L-prolinamide is a useful research compound. Its molecular formula is C56H67F2N9O8S2 and its molecular weight is 1096.32. The purity is usually 95%.
BenchChem offers high-quality N-[11-({7-(3,5-difluoropyridin-2-yl)-2-methyl-10-[(methylsulfonyl)methyl]-3-oxo-3,4,6,7-tetrahydro-2H-2,4,7-triazadibenzo[cd,f]azulene-9-carbonyl}amino)undecanoyl]-3-methyl-L-valyl-(4R)-4-hydroxy-N-{[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl}-L-prolinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[11-({7-(3,5-difluoropyridin-2-yl)-2-methyl-10-[(methylsulfonyl)methyl]-3-oxo-3,4,6,7-tetrahydro-2H-2,4,7-triazadibenzo[cd,f]azulene-9-carbonyl}amino)undecanoyl]-3-methyl-L-valyl-(4R)-4-hydroxy-N-{[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl}-L-prolinamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

• The compound has been involved in alternative synthesis pathways. For example, it's related to the synthesis of N-Methyl-2-benzoylmethylsulfanyl-4-phenylnicotinamide as an alternative product in a one-pot cyclocondensation reaction. This demonstrates its potential role in creating diverse chemical structures through alternative synthetic routes (Krauze, Vilums, Sīle, & Duburs, 2007).

Photodegradation Studies

• The compound is similar to azimsulfuron, which has been studied for its photodegradation in water, leading to the formation of various photoproducts. Such studies are important for understanding the environmental impact and degradation pathways of complex molecules (Pinna, Zema, Gessa, & Pusino, 2007).

Molecular Structure and Properties

• Research on structurally related compounds has contributed to understanding molecular properties and interactions. For instance, studies on compounds like 2-Aminoazulene have helped elucidate how molecular structure influences chemical reactivity and potential applications in synthesis (Abe, 1991).

Synthesis of Novel Compounds

• This compound is linked to the synthesis of novel derivatives with potential applications. For example, studies on derivatives of thiazoles and azirines, closely related in structure, have led to the development of new molecules with unique properties (Budzowski, Linden, & Heimgartner, 2008).

Development of Radiolabelled Antagonists

• The compound's structure is similar to that of certain radiolabelled nonpeptide angiotensin II antagonists, which are important for imaging studies and understanding receptor interactions (Hamill et al., 1996).

Future Directions

For more detailed information, you can refer to the primary citation by Dragovich et al. titled “Antibody-Mediated Delivery of Chimeric BRD4 Degraders. Part 2: Improvement of In Vitro Antiproliferation Activity and In Vivo Antitumor Efficacy” . Happy scientific exploration!